Cas no 1396892-25-3 ((2E)-3-(furan-2-yl)-N-2-(morpholin-4-yl)pyrimidin-5-ylprop-2-enamide)

• Product Name: (2E)-3-(furan-2-yl)-N-2-(morpholin-4-yl)pyrimidin-5-ylprop-2-enamide
• CAS No: 1396892-25-3
• MF: C₁₅H₁₆N₄O₃
• MW: 300.312542915344
• CID: 6175043
• PubChem ID: 71789996
• Update Time: 2025-11-05

(2E)-3-(furan-2-yl)-N-2-(morpholin-4-yl)pyrimidin-5-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-2-yl)-N-2-(morpholin-4-yl)pyrimidin-5-ylprop-2-enamide
• 1396892-25-3
• (2E)-3-(furan-2-yl)-N-[2-(morpholin-4-yl)pyrimidin-5-yl]prop-2-enamide
• (E)-3-(furan-2-yl)-N-(2-morpholin-4-ylpyrimidin-5-yl)prop-2-enamide
• 3-(Furan-2-yl)-N-(2-morpholinopyrimidin-5-yl)acrylamide
• (E)-3-(furan-2-yl)-N-(2-morpholinopyrimidin-5-yl)acrylamide
• F6222-0261
• AKOS024539837
• VU0537599-1

• Inchi： 1S/C15H16N4O3/c20-14(4-3-13-2-1-7-22-13)18-12-10-16-15(17-11-12)19-5-8-21-9-6-19/h1-4,7,10-11H,5-6,8-9H2,(H,18,20)/b4-3+
• InChI Key： ZEWYFSNICOCXDP-ONEGZZNKSA-N
• SMILES： O1CCN(C2N=CC(=CN=2)NC(/C=C/C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 300.12224039g/mol
• Monoisotopic Mass: 300.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on (2E)-3-(furan-2-yl)-N-2-(morpholin-4-yl)pyrimidin-5-ylprop-2-enamide

Comprehensive Overview of (2E)-3-(furan-2-yl)-N-2-(morpholin-4-yl)pyrimidin-5-ylprop-2-enamide (CAS No. 1396892-25-3)

The compound (2E)-3-(furan-2-yl)-N-2-(morpholin-4-yl)pyrimidin-5-ylprop-2-enamide, with CAS No. 1396892-25-3, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its hybrid structure, combining a furan ring, a pyrimidine core, and a morpholine moiety, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel heterocyclic compounds like (2E)-3-(furan-2-yl)-N-2-(morpholin-4-yl)pyrimidin-5-ylprop-2-enamide has surged due to their versatility in medicinal chemistry. The furan and pyrimidine components are known for their bioactivity, often found in FDA-approved drugs. Meanwhile, the morpholine ring enhances solubility and bioavailability, addressing common challenges in drug formulation. This combination positions CAS No. 1396892-25-3 as a valuable scaffold for designing next-generation therapeutics, especially in oncology and inflammation-related disorders.

The synthesis of (2E)-3-(furan-2-yl)-N-2-(morpholin-4-yl)pyrimidin-5-ylprop-2-enamide involves multi-step organic reactions, including condensation and amidation processes. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. Such rigorous characterization is critical, as impurities can significantly impact pharmacological efficacy—a topic frequently searched by professionals in the field. The compound's E-configuration (denoted by 2E in its name) is also a key feature, influencing its binding affinity to biological targets.

From an industrial perspective, CAS No. 1396892-25-3 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to reduce waste and improve yield, reflecting broader environmental concerns in chemical manufacturing. Additionally, computational studies, including molecular docking and QSAR modeling, are being conducted to predict the compound's interactions with proteins—a hot topic in AI-driven drug discovery. These approaches align with the growing interest in in silico methods to accelerate R&D timelines.

In summary, (2E)-3-(furan-2-yl)-N-2-(morpholin-4-yl)pyrimidin-5-ylprop-2-enamide represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with potential therapeutic applications, makes it a subject of ongoing research. As the scientific community continues to explore its mechanisms and derivatives, CAS No. 1396892-25-3 may soon emerge as a cornerstone in the development of innovative treatments for complex diseases.